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Compound of Interest

Compound Name: Z-VA-DL-D-FMK

Cat. No.: B1352602 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant work environment. This guide provides a detailed protocol for the disposal of Z-VA-
DL-D-FMK, a caspase inhibitor, aligning with standard laboratory safety practices.

While specific safety data sheets (SDS) for Z-VA-DL-D-FMK are not readily available,

information for the closely related and widely used pan-caspase inhibitor, Z-VAD-FMK,

suggests it is not classified as a hazardous substance under OSHA and WHMIS regulations.[1]

[2] An older material safety data sheet for Z-VAD-FMK also indicates no special measures are

required for handling or disposal.[2] However, it is best practice to treat all laboratory chemicals

with care and to follow a structured disposal protocol.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to wear appropriate Personal Protective

Equipment (PPE). This ensures personal safety and prevents accidental exposure.

Recommended PPE:

Chemical-resistant gloves (e.g., nitrile)[3]

Safety glasses or goggles

A flame-resistant lab coat[3]

Closed-toe shoes
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In the event of accidental exposure, consult the first-aid measures outlined in the general

safety protocols of your institution and seek medical attention if necessary.[4]

Step-by-Step Disposal Protocol
The proper disposal of laboratory chemicals is a systematic process designed to ensure safety

and regulatory compliance at every stage.

Step 1: Waste Identification and Segregation

Properly identifying and segregating chemical waste is the foundational step in preventing

hazardous reactions.[3]

Do not mix with other waste streams: Keep Z-VA-DL-D-FMK waste separate from other

chemical waste to avoid unforeseen reactions. For instance, acids should always be stored

separately from bases.[5][6]

Solid Waste: Collect solid Z-VA-DL-D-FMK waste in a clearly labeled, compatible container.

Liquid Waste: If Z-VA-DL-D-FMK is in a solution (e.g., dissolved in DMSO), collect it in a

dedicated, leak-proof, and clearly labeled hazardous waste container.[3] Note that solutions

of Z-VAD-FMK in DMSO may be stored at -20°C for up to a week.[7]

Step 2: Waste Accumulation and Storage

Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA)

within the laboratory.[3][6]

Container Requirements: Ensure waste containers are in good condition, with no leaks or

cracks, and are kept closed except when adding waste.[8]

Labeling: All waste containers must be affixed with a completed hazardous waste label that

includes the full chemical name (no abbreviations) and the date accumulation started.[3][8]

Step 3: Decontamination of Empty Containers

Empty containers that once held Z-VA-DL-D-FMK must be decontaminated before disposal.
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Triple Rinsing: Rinse the empty container three times with a suitable solvent capable of

dissolving the chemical residue.[3]

Rinsate Collection: The first rinsate should be collected and disposed of as chemical waste.

[3][8] Subsequent rinses with water can typically be disposed of down the drain, but always

verify your local regulations.

Drying: Allow the rinsed container to air dry completely before disposing of it as regular trash.

[3]

Step 4: Final Disposal

The ultimate disposal of chemical waste must be handled through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[3]

Schedule a Pickup: Contact your EHS office to arrange for a waste pickup when your

containers are nearing capacity.

Key Chemical Information (for the related
compound Z-VAD-FMK)

Property Value Source

Molecular Formula C22H30FN3O7 [1][9]

Molecular Weight 467.49 g/mol [1]

Appearance White solid

Solubility DMSO (5 mg/ml) [9]

Storage Temperature -20°C [7]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Z-VA-DL-D-FMK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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